BETA-D-GLUCOPYRANOSYL(1-4)-D-GLUCOPYRANOSE
BETA-D-GLUCOPYRANOSYL(1-4)-D-GLUCOPYRANOSE
Beta-maltose is a maltose that has beta-configuration at the reducing end anomeric centre.
A dextrodisaccharide from malt and starch. It is used as a sweetening agent and fermentable intermediate in brewing. (Grant and Hackh's Chemical Dictionary, 5th ed)
A dextrodisaccharide from malt and starch. It is used as a sweetening agent and fermentable intermediate in brewing. (Grant and Hackh's Chemical Dictionary, 5th ed)
Brand Name:
Vulcanchem
CAS No.:
133-99-3
VCID:
VC0089879
InChI:
InChI=1S/C12H22O11/c13-1-3-5(15)6(16)9(19)12(22-3)23-10-4(2-14)21-11(20)8(18)7(10)17/h3-20H,1-2H2/t3-,4-,5-,6+,7-,8-,9-,10-,11-,12-/m1/s1
SMILES:
C(C1C(C(C(C(O1)OC2C(OC(C(C2O)O)O)CO)O)O)O)O
Molecular Formula:
C12H22O11
Molecular Weight:
342.3 g/mol
BETA-D-GLUCOPYRANOSYL(1-4)-D-GLUCOPYRANOSE
CAS No.: 133-99-3
Main Products
VCID: VC0089879
Molecular Formula: C12H22O11
Molecular Weight: 342.3 g/mol
CAS No. | 133-99-3 |
---|---|
Product Name | BETA-D-GLUCOPYRANOSYL(1-4)-D-GLUCOPYRANOSE |
Molecular Formula | C12H22O11 |
Molecular Weight | 342.3 g/mol |
IUPAC Name | (2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-[(2R,3S,4R,5R,6R)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxyoxane-3,4,5-triol |
Standard InChI | InChI=1S/C12H22O11/c13-1-3-5(15)6(16)9(19)12(22-3)23-10-4(2-14)21-11(20)8(18)7(10)17/h3-20H,1-2H2/t3-,4-,5-,6+,7-,8-,9-,10-,11-,12-/m1/s1 |
Standard InChIKey | GUBGYTABKSRVRQ-QUYVBRFLSA-N |
Isomeric SMILES | C([C@@H]1[C@H]([C@@H]([C@H]([C@H](O1)O[C@@H]2[C@H](O[C@H]([C@@H]([C@H]2O)O)O)CO)O)O)O)O |
SMILES | C(C1C(C(C(C(O1)OC2C(OC(C(C2O)O)O)CO)O)O)O)O |
Canonical SMILES | C(C1C(C(C(C(O1)OC2C(OC(C(C2O)O)O)CO)O)O)O)O |
Physical Description | WetSolid |
Description | Beta-maltose is a maltose that has beta-configuration at the reducing end anomeric centre. A dextrodisaccharide from malt and starch. It is used as a sweetening agent and fermentable intermediate in brewing. (Grant and Hackh's Chemical Dictionary, 5th ed) |
Synonyms | Maltose |
PubChem Compound | 6255 |
Last Modified | Nov 11 2021 |
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